(2-Oxo-1,2-dihydro-quinolin-8-yloxy)-acetic acid methyl ester

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: methyl 2-[(2-oxo-1H-quinolin-8-yl)oxy]acetate
• InChI: InChI=1S/C12H11NO4/c1-16-11(15)7-17-9-4-2-3-8-5-6-10(14)13-12(8)9/h2-6H,7H2,1H3,(H,13,14)
• InChI Key: YNLSSHXNMXWJDL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC2=C1NC(=O)C=C2

Description

(2-Oxo-1,2-dihydro-quinolin-8-yloxy)-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl bromoacetate (367 mg, 2.4 mmol) was added to a stirred mixture of 8-hydroxy-1H-quinolin-2-one [which was prepared according to literature procedure (Wang, T. C. et al, Synthesis, 1997, 87-90)], (322 mg, 2 mmol), K2CO3 (414 mg, 3 mmol) in DMF (10 ml) at room temperature. The reaction mixture was stirred at rt over night and then partitioned between dichloromethane and water. Water layer was extracted with dichloromethane (2×50 ml). The combined organic phase was washed with water (3×50 ml), brine and dried over sodium sulfate. After removal of solvent, the residue was washed with ether to give 250 mg of compound I-71.